Cas no 2866334-44-1 (2H-1-Benzopyran-5-carboxylic acid, 3-amino-3,4-dihydro-, methyl ester, hydrochloride (1:1))

• Product Name: 2H-1-Benzopyran-5-carboxylic acid, 3-amino-3,4-dihydro-, methyl ester, hydrochloride (1:1)
• CAS No: 2866334-44-1
• MF: C₁₁H₁₄ClNO₃
• MW: 243.686762332916
• CID: 6063348
• Update Time: 2025-07-18

2H-1-Benzopyran-5-carboxylic acid, 3-amino-3,4-dihydro-, methyl ester, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-5-carboxylic acid, 3-amino-3,4-dihydro-, methyl ester, hydrochloride (1:1)

• Inchi： 1S/C11H13NO3.ClH/c1-14-11(13)8-3-2-4-10-9(8)5-7(12)6-15-10;/h2-4,7H,5-6,12H2,1H3;1H
• InChI Key： VPXFOPTVSIVORY-UHFFFAOYSA-N
• SMILES： C1OC2=CC=CC(C(OC)=O)=C2CC1N.[H]Cl

Additional information on 2H-1-Benzopyran-5-carboxylic acid, 3-amino-3,4-dihydro-, methyl ester, hydrochloride (1:1)

Comprehensive Overview of 2H-1-Benzopyran-5-carboxylic acid, 3-amino-3,4-dihydro-, methyl ester, hydrochloride (1:1) (CAS No. 2866334-44-1)

The compound 2H-1-Benzopyran-5-carboxylic acid, 3-amino-3,4-dihydro-, methyl ester, hydrochloride (1:1) (CAS No. 2866334-44-1) is a chemically synthesized derivative of benzopyran, a structural motif widely studied in medicinal chemistry and organic synthesis. This molecule features a 3-amino-3,4-dihydro-2H-1-benzopyran core, esterified at the 5-position with a methyl group and stabilized as a hydrochloride salt. Its unique structure makes it a valuable intermediate for pharmaceutical research, particularly in the development of bioactive molecules targeting neurological and cardiovascular pathways.

Recent interest in benzopyran derivatives has surged due to their potential applications in drug discovery. Researchers are actively investigating their roles as modulators of ion channels, enzyme inhibitors, and ligands for G-protein-coupled receptors (GPCRs). The presence of the 3-amino group in this compound enhances its reactivity, enabling further functionalization for structure-activity relationship (SAR) studies. This aligns with the growing demand for small-molecule scaffolds in high-throughput screening (HTS) campaigns.

From a synthetic perspective, the methyl ester moiety in CAS 2866334-44-1 offers versatility for hydrolysis or transesterification reactions, facilitating downstream modifications. The hydrochloride salt form improves solubility in polar solvents, a critical factor for in vitro assays and formulation development. These properties are frequently queried in scientific databases, reflecting the compound's relevance in preclinical research and lead optimization workflows.

Environmental and regulatory considerations are also pivotal in modern chemical research. While 2866334-44-1 is not classified as hazardous under current guidelines, its handling requires standard laboratory precautions. This aspect resonates with the increasing focus on green chemistry principles and sustainable synthetic routes—a trending topic in both academic and industrial forums.

Analytical characterization of this compound typically involves HPLC, NMR, and mass spectrometry to confirm purity and structural integrity. Such data is crucial for reproducibility, a key concern highlighted in recent open science initiatives. The compound's spectral fingerprints are often cataloged in digital repositories, addressing the community's need for FAIR (Findable, Accessible, Interoperable, Reusable) data.

In summary, 2H-1-Benzopyran-5-carboxylic acid, 3-amino-3,4-dihydro-, methyl ester, hydrochloride (1:1) represents a multifaceted tool for drug discovery, combining synthetic accessibility with pharmacological potential. Its study contributes to broader discussions on molecular diversity, ADME (Absorption, Distribution, Metabolism, Excretion) profiling, and fragment-based drug design—areas dominating contemporary literature and patent filings.